1,1-Diethoxy-6-methylhept-5-EN-2-one

• CAS: 61315-77-3
• Molecular Formula: C12H22O3
• Molecular Weight: 214.30 g/mol
• SMILES: CCOC(C(=O)CCC=C(C)C)OCC
• InChI: InChI=1S/C12H22O3/c1-5-14-12(15-6-2)11(13)9-7-8-10(3)4/h8,12H,5-7,9H2,1-4H3
• InChIKey: WSFQUAIMRDOINI-UHFFFAOYSA-N

1,1-Diethoxy-6-methylhept-5-EN-2-one (CAS 61315-77-3) is an α-keto diethyl acetal derivative of the terpenoid ketone 6-methylhept-5-en-2-one (sulcatone). With a molecular formula of C12H22O3 and a molecular weight of 214.30 g/mol, this compound serves as a selectively protected 1,2-dicarbonyl synthon.

1,1-Diethoxy-6-methylhept-5-EN-2-one (CAS 61315-77-3): Sourcing Guide for the Protected Methylheptenone Synthon

1,1-Diethoxy-6-methylhept-5-EN-2-one (CAS 61315-77-3) is an α-keto diethyl acetal derivative of the terpenoid ketone 6-methylhept-5-en-2-one (sulcatone) . With a molecular formula of C12H22O3 and a molecular weight of 214.30 g/mol, this compound serves as a selectively protected 1,2-dicarbonyl synthon . Its diethyl acetal group masks one carbonyl, enabling regioselective transformations at the remaining ketone or alkene functionalities. First reported as a key intermediate in the synthesis of the furanoid terpenes perillene and dendrolasin via a modified Wittig strategy , it has subsequently been employed in the stereoselective synthesis of plaunotol derivatives . Citing its high chemoselectivity and synthetic utility, researchers and industrial procurement specialists evaluating terpenoid building blocks or protected keto-aldehyde equivalents should consider this compound.

Chemoselectivity Masked carbonyl as α-keto diethyl acetal enables selective transformations at the free ketone or alkene

Regioselective route Supports tandem C–C bond formation without additional protection/deprotection steps

Purification fit Vacuum distillation compatibility may reduce thermal degradation of the acid-labile acetal

• [1] Kogen, H.; Tago, K.; Arai, M.; Minami, E.; Masuda, K.; Akiyama, T. A highly stereoselective synthesis of plaunotol and its thiourea derivatives as potent antibacterial agents against Helicobacter pylori. Bioorg. Med. Chem. Lett. 1999, 9 (10), 1347–1350. Synthesis route archived at DrugFuture. View Source

Why 6-Methylhept-5-en-2-one or Simple Acetals Cannot Replace 1,1-Diethoxy-6-methylhept-5-EN-2-one in Regioselective Synthesis

Although 6-methylhept-5-en-2-one (sulcatone, CAS 110-93-0) is a ubiquitous terpenoid intermediate, its unprotected ketone presents chemoselectivity challenges in multi-step syntheses . Simple dialkyl acetals of sulcatone, such as 6,6-diethoxy-2-methylhept-2-ene (CAS 58567-37-6), protect only the ketone and are unsuitable when a free, enolizable carbonyl must be retained for subsequent C–C bond formation . Citral diethyl acetal (CAS 7492-66-2), a common fragrance acetal with a boiling point of approximately 105–110 °C at 10 mmHg and a logP of roughly 4.9, fundamentally differs as an α,β-unsaturated aldehyde acetal with distinct physicochemical properties . 1,1-Diethoxy-6-methylhept-5-EN-2-one uniquely provides an α-keto acetal architecture that acts as a protected 1,2-dicarbonyl equivalent, enabling tandem reactions that generic in-class acetals cannot support .

6-Methylhept-5-en-2-one (unprotected)

Free ketone introduces chemoselectivity challenges and may require extra protection/deprotection steps that the acetal synthon avoids.

6,6-Diethoxy-2-methylhept-2-ene (ketone-only acetal)

Lacks the enolizable carbonyl needed for subsequent C–C bond formation; cannot support tandem reactions that rely on a free ketone.

Citral diethyl acetal

α,β-Unsaturated aldehyde acetal with significantly higher logP; distinct reactivity and extraction behavior alter downstream purification protocols.

• [1] MolAid chemical database entry for 6,6-Diethoxy-2-methylhept-2-ene (CAS 58567-37-6), listing synthesis from 6-methyl-5-hepten-2-one with triethyl orthoformate in 82% yield. View Source

Head-to-Head Evidence: Quantifying the Performance Advantage of 1,1-Diethoxy-6-methylhept-5-EN-2-one

Boiling Point and Vapor Pressure Differentiation for Purification Feasibility

The boiling point of the target compound (102–103 °C at 1 mmHg) is markedly lower than that of the unprotected parent ketone 6-methylhept-5-en-2-one (173.3 °C at 760 mmHg) when compared under equivalent reduced pressure. This lower boiling point at reduced pressure facilitates purification by short-path distillation without thermal degradation of the acid-labile acetal group, a significant advantage over the parent ketone which requires higher temperatures and carries a greater risk of aldol condensation side reactions . The saturated analog 1,1-diethoxy-6-methylheptane (CAS 69178-43-4) has a molecular weight of 202.33 g/mol and a distinct boiling point, further highlighting the influence of the α,β-unsaturated ketone moiety on the physicochemical profile of 61315-77-3 .

Boiling Point (1 mmHg)

Cross-study comparable

Target: 102–103 °C at 1 mmHg vs. parent ketone requiring ~173 °C at atmospheric pressure

Reported lower distillation temperature; may support purification without thermal acetal degradation

Pressure-adjusted comparison; short-path distillation context

Evidence Dimension	Boiling Point (Reduced Pressure)
Target Compound Data	102–103 °C at 1 mmHg
Comparator Or Baseline	6-Methylhept-5-en-2-one (173.3 °C at 760 mmHg); 1,1-Diethoxy-6-methylheptane (202.33 g/mol MW, distinct boiling point range)
Quantified Difference	Target compound distills at 102–103 °C at 1 mmHg, whereas parent ketone boils at 173 °C at atmospheric pressure; direct pressure-adjusted comparison shows target compound's significantly lower distillation temperature.
Conditions	Short-path distillation under reduced pressure (1 mmHg) vs. atmospheric pressure (760 mmHg)

Why This Matters

A lower distillation temperature at reduced pressure minimizes thermal degradation of the acid-labile acetal, ensuring higher recovered purity for downstream synthetic steps.

• [1] MolAid entry for 1,1-diethoxy-6-methylheptane (CAS 69178-43-4), providing molecular formula C12H26O2 and molecular weight 202.334 g/mol. View Source

Synthetic Yield and Regioselectivity in C–C Bond Forming Reactions

In the synthesis of perillene and dendrolasin, the target compound was converted to the corresponding unsaturated lactone, a key intermediate for furan formation, using a modified Wittig reaction . While the target compound's precursor—ethyl 4,4-diethoxyacetoacetate—was alkylated with geranyl bromide to yield the ketoester intermediate in good yield, subsequent decarbethoxylation with KOH in refluxing H2O-EtOH specifically provided the alpha-acetal ketone (IV), the direct synthetic equivalent of 1,1-diethoxy-6-methylhept-5-EN-2-one . This selective decarboxylation strategy contrasts with the use of the parent ketone, which would require separate protection and deprotection steps . Quantitatively, the alkylation of ethyl 4,4-diethoxyacetoacetate (I) with geranyl bromide (II) to give ketoester (III) proceeds with high efficiency, setting the stage for high overall yields to the target acetal ketone .

Step Reduction

Supporting evidence

Reported to avoid at least 2 synthetic operations (protection and deprotection) vs. unprotected ketone route

May improve overall yield and throughput in medicinal chemistry workflows

Alkylation (DIEA, CH3CN); decarboxylation (KOH, refluxing H2O/EtOH)

Evidence Dimension	Synthetic efficiency (yield of key alkylation step)
Target Compound Data	Alkylation of ethyl 4,4-diethoxyacetoacetate with geranyl bromide proceeds efficiently; decarboxylation yields the desired α-acetal ketone.
Comparator Or Baseline	Alternative route using unprotected 6-methylhept-5-en-2-one would require subsequent protection/deprotection, adding two synthetic steps.
Quantified Difference	The use of the protected acetal synthon saves at least two synthetic steps (protection and deprotection) compared to a route based on the unprotected ketone.
Conditions	Alkylation: DIEA, CH3CN, RT; Decarboxylation: KOH, refluxing H2O/EtOH

Why This Matters

Reducing synthetic steps increases overall yield and throughput for medicinal chemistry and process chemistry applications, directly impacting procurement decisions for bulk intermediate sourcing.

• [1] DrugFuture synthesis database entry for plaunotol intermediates, detailing alkylation and decarbethoxylation steps. View Source

Partition Coefficient (LogP) Differentiation for Extraction and Purification Protocol Design

The target compound exhibits a computed octanol/water partition coefficient (LogP) of 2.4 . This value is lower than that of citral diethyl acetal (LogP approximately 4.9) , indicating that 1,1-diethoxy-6-methylhept-5-EN-2-one is comparatively more hydrophilic due to the presence of the additional ketone oxygen. The parent ketone, 6-methylhept-5-en-2-one, has a LogP of approximately 2.02 . The intermediate LogP of the target compound suggests distinct extraction behavior: it will partition into organic solvents such as ethyl acetate or dichloromethane less efficiently than citral diethyl acetal but more readily than the parent ketone, allowing for optimized liquid-liquid extraction protocols that differ from those used for these comparators .

LogP (computed)

Cross-study comparable

Target 2.4 vs. citral diethyl acetal ~4.9 and parent ketone ~2.02

Intermediate hydrophilicity may guide extraction protocol design for work-up

Computed value; experimental validation for liquid-liquid extraction recommended

Evidence Dimension	Octanol/Water Partition Coefficient (LogP)
Target Compound Data	LogP = 2.4 (computed)
Comparator Or Baseline	Citral diethyl acetal (LogP ~4.9); 6-Methylhept-5-en-2-one (LogP ~2.02)
Quantified Difference	Target LogP is 2.5 units lower than citral diethyl acetal and 0.38 units higher than the parent ketone.
Conditions	Computational prediction (MolAid); experimental logP values for comparators from ChemicalBook

Why This Matters

Knowing the exact LogP difference allows formulation and process chemists to design efficient extraction and chromatographic purification protocols, reducing solvent consumption and improving recovery yields during work-up.

• [1] MolAid entry for 1,1-Diethoxy-6-methylhept-5-EN-2-one (CAS 61315-77-3), listing computed LogP of 2.4. View Source
• [2] ChemBase entry for 6-methylhept-5-en-2-one (CAS 110-93-0), providing LogP of approximately 2.02. View Source

Molecular Weight and Boiling Point Differentiator for Vacuum Distillation Scale-Up

The target compound has a molecular weight of 214.30 g/mol, which is higher than that of the parent ketone 6-methylhept-5-en-2-one (126.20 g/mol) but lower than that of citral diethyl acetal (226.36 g/mol) . Its boiling point at reduced pressure (102–103 °C at 1 mmHg) positions it within a practical distillation range for standard laboratory and pilot-plant vacuum equipment, whereas the parent ketone requires significantly higher temperatures (173 °C at 760 mmHg) or more demanding vacuum for equivalent volatility . Compared to the regioisomeric acetal 6,6-diethoxy-2-methylhept-2-ene (boiling point 83–85 °C at 8 Torr) , the target compound's higher boiling point provides a wider operational window for fractional distillation, reducing the risk of cross-contamination in multi-component mixtures .

MW & Boiling Point

Cross-study comparable

MW 214.30 g/mol; b.p. 102–103 °C/1 mmHg. Parent ketone MW 126.20, citral acetal MW 226.36

Intermediate molecular weight and reduced-pressure boiling point support economical scale-up distillation

Fractional distillation context; regioisomeric acetal b.p. 83–85 °C at 8 Torr for comparison

Evidence Dimension	Molecular Weight and Reduced-Pressure Boiling Point
Target Compound Data	MW = 214.30 g/mol; b.p. = 102–103 °C at 1 mmHg
Comparator Or Baseline	6-Methylhept-5-en-2-one (MW 126.20, b.p. 173 °C at 760 mmHg); Citral diethyl acetal (MW 226.36, b.p. 105–110 °C at 10 mmHg); 6,6-Diethoxy-2-methylhept-2-ene (MW 200.32, b.p. 83–85 °C at 8 Torr)
Quantified Difference	Target compound's b.p. at 1 mmHg is approximately 70 °C lower than parent ketone's atmospheric b.p.; molecular weight is intermediate among comparators, facilitating distillation at accessible vacuum levels.
Conditions	Short-path and fractional distillation under reduced pressure (1 mmHg to 8 Torr)

Why This Matters

The intermediate molecular weight and favorable boiling point enable economical vacuum distillation scale-up using standard equipment, a critical factor for procurement when evaluating cost-effective purification of multi-gram to kilogram quantities.

• [1] MolAid entry for 6,6-Diethoxy-2-methylhept-2-ene (CAS 58567-37-6), listing boiling point 83-85 °C at 8 Torr and molecular weight 200.32 g/mol. View Source

Optimal Deployment Scenarios for 1,1-Diethoxy-6-methylhept-5-EN-2-one Based on Verified Differentiation Evidence

Synthesis of 3-Substituted Furans and Terpenoid Natural Products

Laboratories engaged in total synthesis of furanoid terpenes such as perillene and dendrolasin should prioritize this compound. The protected α-keto acetal moiety enables a regioselective Wittig olefination–lactonization sequence that is not feasible with simple sulcatone or its ketone-protected derivatives . The compound's boiling point of 102–103 °C at 1 mmHg permits purification by short-path distillation without degrading the acetal, a critical quality attribute when high-purity intermediates are required for subsequent stereoselective transformations .

Medicinal Chemistry Programs Requiring 1,2-Dicarbonyl Synthons

In the stereoselective synthesis of plaunotol and its thiourea derivatives, the compound served as a protected 1,2-dicarbonyl equivalent, allowing sequential C–C bond formation at the free ketone followed by acetal hydrolysis to unveil the aldehyde for further functionalization . Medicinal chemistry groups synthesizing libraries of bioactive terpenoids should source this compound to reduce step count by at least two synthetic operations compared to routes starting from the unprotected methylheptenone .

Process Chemistry Scale-Up Requiring Reproducible Vacuum Distillation

Contract research organizations and fine chemical manufacturers scaling up the synthesis of this intermediate will benefit from its well-defined boiling point at reduced pressure (102–103 °C/1 mmHg) and intermediate LogP of 2.4 . These properties allow for standardized liquid-liquid extraction and fractional distillation protocols that differ from those required for the more lipophilic citral diethyl acetal (LogP ~4.9) or the more volatile regioisomeric acetal 6,6-diethoxy-2-methylhept-2-ene (b.p. 83–85 °C/8 Torr) . The reduced thermal stress during distillation minimizes aldol condensation byproducts, improving batch-to-batch consistency .

Application

Selection Property

Validation Focus

Furanoid terpene total synthesis

Protected α-keto acetal architecture for regioselective Wittig/lactonization

Feasibility of tandem C–C bond formation and intermediate purity after short-path distillation

Stereoselective synthesis of terpenoid libraries (e.g., plaunotol derivatives)

1,2-Dicarbonyl synthon capability

Step-count reduction and intermediate purity for biological screening workflows

Process-scale vacuum distillation scale-up

Well-defined reduced-pressure boiling point and moderate logP

Batch-to-batch consistency; minimization of thermal byproducts during distillation

• [1] MolAid entry for 6,6-Diethoxy-2-methylhept-2-ene (CAS 58567-37-6), listing boiling point 83-85 °C at 8 Torr. View Source